Cas no 327046-79-7 (N-(4-Bromo-2-nitrophenyl)carbamic Acid tert-Butyl Ester)

N-(4-Bromo-2-nitrophenyl)carbamic Acid tert-Butyl Ester is a brominated nitroaryl carbamate derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its key structural features—a tert-butyl ester group and a bromo-nitro substitution pattern—enhance its utility in cross-coupling reactions and further functionalization. The tert-butyl protecting group offers stability under basic conditions while allowing selective deprotection under acidic conditions. The electron-withdrawing nitro and bromo substituents facilitate nucleophilic aromatic substitution (SNAr) and metal-catalyzed transformations, such as Suzuki or Buchwald-Hartwig couplings. This compound is particularly valuable in constructing complex heterocycles or bioactive molecules, providing a versatile scaffold for medicinal chemistry applications.
N-(4-Bromo-2-nitrophenyl)carbamic Acid tert-Butyl Ester structure
327046-79-7 structure
Product Name:N-(4-Bromo-2-nitrophenyl)carbamic Acid tert-Butyl Ester
CAS No:327046-79-7
MF:C11H13BrN2O4
MW:317.135922193527
MDL:MFCD20483775
CID:843320
PubChem ID:52904808
Update Time:2025-05-19

N-(4-Bromo-2-nitrophenyl)carbamic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (4-bromo-2-nitrophenyl)carbamate
    • Carbamic acid, N-(4-bromo-2-nitrophenyl)-, 1,1-dimethylethyl ester
    • N-(4-Bromo-2-nitrophenyl)carbamic Acid tert-Butyl Ester
    • tert-butyl 4-bromo-2-nitrophenylcarbamate
    • tert-butyl N-(4-bromo-2-nitrophenyl)carbamate
    • N-Boc-4-bromo-2-nitroaniline
    • D75828
    • SCHEMBL975856
    • CS-16408
    • CS-0097062
    • MFCD20483775
    • CNA04679
    • DA-06873
    • (4-Bromo-2-nitro-phenyl)-carbamic acid tert-butyl ester
    • DTXSID90680512
    • AKOS014476149
    • tert-butyl(4-bromo-2-nitrophenyl)carbamate
    • 327046-79-7
    • VALNWXMPJVPVLQ-UHFFFAOYSA-N
    • MDL: MFCD20483775
    • Inchi: 1S/C11H13BrN2O4/c1-11(2,3)18-10(15)13-8-5-4-7(12)6-9(8)14(16)17/h4-6H,1-3H3,(H,13,15)
    • InChI Key: VALNWXMPJVPVLQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)[N+](=O)[O-])NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 316.00600
  • Monoisotopic Mass: 316.00587g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • PSA: 87.64000
  • LogP: 4.24110

N-(4-Bromo-2-nitrophenyl)carbamic Acid tert-Butyl Ester Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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N-(4-Bromo-2-nitrophenyl)carbamic Acid tert-Butyl Ester Production Method

Additional information on N-(4-Bromo-2-nitrophenyl)carbamic Acid tert-Butyl Ester

Recent Advances in the Application of N-(4-Bromo-2-nitrophenyl)carbamic Acid tert-Butyl Ester (CAS: 327046-79-7) in Chemical Biology and Pharmaceutical Research

N-(4-Bromo-2-nitrophenyl)carbamic Acid tert-Butyl Ester (CAS: 327046-79-7) is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This compound serves as a versatile building block in organic synthesis, enabling the construction of complex molecular architectures with potential biological activity.

One of the most significant advancements involving this compound is its role in the synthesis of proteolysis-targeting chimeras (PROTACs). PROTACs are a promising class of therapeutics that selectively degrade target proteins, offering a novel approach to drug discovery. Researchers have utilized N-(4-Bromo-2-nitrophenyl)carbamic Acid tert-Butyl Ester as a critical intermediate in the development of PROTACs targeting oncogenic proteins, demonstrating its importance in modern drug design.

In addition to its applications in PROTACs, this compound has been employed in the synthesis of kinase inhibitors. Kinases are a major target in cancer therapy, and the ability to modify the structure of N-(4-Bromo-2-nitrophenyl)carbamic Acid tert-Butyl Ester has allowed researchers to explore new inhibitory mechanisms. Recent studies have shown that derivatives of this compound exhibit potent activity against specific kinase targets, paving the way for the development of next-generation anticancer drugs.

Another area of research where this compound has shown promise is in the development of antimicrobial agents. The bromo and nitro functional groups present in its structure make it a valuable precursor for the synthesis of compounds with antibacterial and antifungal properties. Recent publications have reported the successful use of this intermediate in the creation of novel antimicrobial agents, highlighting its potential in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, N-(4-Bromo-2-nitrophenyl)carbamic Acid tert-Butyl Ester has been the subject of optimization studies aimed at improving its yield and purity. Advances in catalytic methods and green chemistry approaches have been applied to its synthesis, resulting in more efficient and environmentally friendly production processes. These improvements are critical for scaling up the production of this compound for industrial applications.

In conclusion, N-(4-Bromo-2-nitrophenyl)carbamic Acid tert-Butyl Ester (CAS: 327046-79-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its role in the development of innovative therapeutics, underscores its importance in the field. Future research is expected to further explore its applications, particularly in the design of targeted therapies and the fight against drug-resistant pathogens.

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